Cas no 1326916-61-3 (1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326916-61-3
• MF: C₂₃H₂₁N₅O₂
• MW: 399.445144414902
• CID: 5322960
• Update Time: 2025-07-10

1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-methoxyphenyl)-N-(3-methylbenzyl)-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide
• STL126850
• 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-pyridin-4-yltriazole-4-carboxamide
• 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C23H21N5O2/c1-16-5-3-6-17(13-16)15-25-23(29)21-22(18-9-11-24-12-10-18)28(27-26-21)19-7-4-8-20(14-19)30-2/h3-14H,15H2,1-2H3,(H,25,29)
• InChI Key： XPCRYACSRNPMGG-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C2C=CN=CC=2)N(C2C=CC=C(C=2)OC)N=N1)NCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 556
• XLogP3: 3.4
• Topological Polar Surface Area: 81.9

Additional information on 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326916-61-3)

1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide, also known by its CAS number 1326916-61-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a triazole core, a pyridine moiety, and substituted phenyl groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The triazole ring is a well-known pharmacophore that is widely used in the design of bioactive molecules due to its ability to enhance the stability and bioavailability of compounds. The presence of the pyridine moiety further enhances the compound's biological activity by providing additional binding sites for interactions with target proteins. The substituted phenyl groups, specifically the 3-methoxyphenyl and (3-methylphenyl)methyl groups, contribute to the compound's lipophilicity and solubility properties, which are crucial for its pharmacokinetic behavior.

Recent studies have explored the potential therapeutic applications of this compound in various disease models. One notable area of research is its activity as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide exhibits potent inhibitory effects on cyclooxygenase (COX) enzymes, which are key players in the production of prostaglandins and other inflammatory mediators. This property makes it a promising candidate for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, this compound has also shown potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide can selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action involves the modulation of key signaling pathways such as p53 and Bcl-2, which are often dysregulated in cancer cells.

The pharmacokinetic profile of this compound has been extensively studied to ensure its suitability for clinical applications. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. The compound is rapidly absorbed following oral administration and has a moderate half-life, allowing for once-daily dosing regimens. Its high bioavailability and low toxicity profile make it an attractive candidate for further development.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide in human subjects. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for Phase II trials to assess its effectiveness in treating specific conditions such as chronic inflammatory diseases and certain types of cancer.

In conclusion, 1-(3-methoxyphenyl)-N-[(3-methylphenyl)methyl]-5-(pyridin-4-yl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326916-61-3) represents a promising lead compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it a valuable addition to the arsenal of drugs being developed for the treatment of inflammatory disorders and cancer. Ongoing research and clinical trials will continue to elucidate its full potential and guide its future development as a viable therapeutic option.